Cas no 105223-86-7 (Ethanone, 1-[1-(4-bromophenyl)-3-methyl-1H-pyrazol-4-yl]-)

• Product Name: Ethanone, 1-[1-(4-bromophenyl)-3-methyl-1H-pyrazol-4-yl]-
• CAS No: 105223-86-7
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• CID: 3574474
• PubChem ID: 13620273
• Update Time: 2025-04-22

Ethanone, 1-[1-(4-bromophenyl)-3-methyl-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[1-(4-bromophenyl)-3-methyl-1H-pyrazol-4-yl]-
• 1-[1-(4-Bromophenyl)-3-methyl-1H-pyrazol-4-yl]ethanone
• 105223-86-7
• DTXSID201207952
• 1-(1-(4-Bromophenyl)-3-methyl-1H-pyrazol-4-yl)ethanone

• Inchi： 1S/C12H11BrN2O/c1-8-12(9(2)16)7-15(14-8)11-5-3-10(13)4-6-11/h3-7H,1-2H3
• InChI Key： HRJHTKJFYISHMT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=C(C(C)=O)C(C)=N1

Computed Properties

• Exact Mass: 278.00548Da
• Monoisotopic Mass: 278.00548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.9Ų